molecular formula C12H15N B8813068 (4-Isobutylphenyl)acetonitrile CAS No. 40784-95-0

(4-Isobutylphenyl)acetonitrile

Cat. No. B8813068
CAS RN: 40784-95-0
M. Wt: 173.25 g/mol
InChI Key: INYXZKUEDMCFSU-UHFFFAOYSA-N
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Description

(4-Isobutylphenyl)acetonitrile is a useful research compound. Its molecular formula is C12H15N and its molecular weight is 173.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Isobutylphenyl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Isobutylphenyl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

40784-95-0

Product Name

(4-Isobutylphenyl)acetonitrile

Molecular Formula

C12H15N

Molecular Weight

173.25 g/mol

IUPAC Name

2-[4-(2-methylpropyl)phenyl]acetonitrile

InChI

InChI=1S/C12H15N/c1-10(2)9-12-5-3-11(4-6-12)7-8-13/h3-6,10H,7,9H2,1-2H3

InChI Key

INYXZKUEDMCFSU-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC1=CC=C(C=C1)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

527 g of 4-isobutylbenzyl chloride, 153 g of sodium cyanide and 720 ml of dimethylsulfoxide are agitated for 6 hours at 40° C. The mixture is cooled and then diluted with water. An oily layer separates and is extracted with ether. The ether solution is subjected to fractionation and yields 367 g of 4-isobutylphenyl acetonitrile.
Quantity
527 g
Type
reactant
Reaction Step One
Quantity
153 g
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reactant
Reaction Step One
Quantity
720 mL
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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